Cas no 1520677-44-4 (5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one)

• Product Name: 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one
• CAS No: 1520677-44-4
• MF: C₇H₇BrF₂N₂O
• MW: 253.044087648392
• CID: 5739347
• PubChem ID: 66310885
• Update Time: 2025-11-01

5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-3-(2,2-difluoroethyl)-6-methylpyrimidin-4(3h)-one
• AKOS015655351
• CS-0349100
• 5-bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one
• 1520677-44-4
• EN300-1077728
• 4(3H)-Pyrimidinone, 5-bromo-3-(2,2-difluoroethyl)-6-methyl-
• 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one

• Inchi： 1S/C7H7BrF2N2O/c1-4-6(8)7(13)12(3-11-4)2-5(9)10/h3,5H,2H2,1H3
• InChI Key： BKKRZWBJCRZDQC-UHFFFAOYSA-N
• SMILES： C1=NC(C)=C(Br)C(=O)N1CC(F)F

Computed Properties

• Exact Mass: 251.97098g/mol
• Monoisotopic Mass: 251.97098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.7Ų

Experimental Properties

• Density: 1.72±0.1 g/cm3(Predicted)
• Boiling Point: 258.0±50.0 °C(Predicted)
• pka: -2.12±0.70(Predicted)

Additional information on 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one

Introduction to 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1520677-44-4)

5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1520677-44-4, belongs to the dihydropyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of bromine and difluoroethyl substituents in its molecular framework imparts unique chemical properties that make it a valuable scaffold for drug discovery and development.

The structural composition of 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one includes a pyrimidinone core, which is a common motif in many bioactive molecules. The bromine atom at the 5-position and the 2,2-difluoroethyl group at the 3-position are particularly noteworthy, as they can influence both the electronic and steric properties of the molecule. These features are often exploited to modulate binding interactions with biological targets, making this compound a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a growing interest in developing novel dihydropyrimidine derivatives due to their potential applications in treating various diseases. 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one has been studied for its pharmacological properties, particularly in the context of inhibiting key enzymes and pathways involved in cancer progression. Preliminary studies have suggested that this compound may exhibit inhibitory activity against certain kinases and other therapeutic targets, although further research is needed to fully elucidate its mechanism of action.

The synthesis of 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the bromine substituent at the 5-position typically involves halogenation reactions, while the attachment of the 2,2-difluoroethyl group may require protective group strategies to prevent unwanted side reactions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve regioselective modifications of the pyrimidinone core.

One of the most compelling aspects of 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one is its potential as a lead compound for drug development. The combination of bromine and difluoroethyl groups provides multiple sites for functionalization, allowing chemists to design derivatives with enhanced potency and selectivity. This flexibility has led to several innovative synthetic strategies aimed at improving the pharmacokinetic properties of dihydropyrimidine-based drugs.

Recent advancements in computational chemistry have also played a crucial role in understanding the behavior of 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one. Molecular modeling studies have helped researchers predict how this compound interacts with biological targets at the atomic level. These insights have guided the design of more effective analogs with improved binding affinities and reduced toxicity profiles. Additionally, virtual screening techniques have been used to identify new scaffolds based on existing dihydropyrimidine structures.

The pharmacological evaluation of 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one has revealed several promising activities. In vitro assays have demonstrated its ability to inhibit the growth of various cancer cell lines by targeting key signaling pathways involved in tumor progression. Furthermore, preclinical studies have shown that this compound may exhibit anti-inflammatory properties by modulating cytokine production and immune responses. These findings highlight its potential as a therapeutic agent for treating both cancer and inflammatory diseases.

The future development of 5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one will likely involve interdisciplinary collaborations between synthetic chemists and biologists. By combining experimental approaches with computational modeling, researchers can accelerate the discovery process and identify new applications for this compound. Additionally, exploring its interactions with other therapeutic agents may lead to synergistic effects that enhance treatment outcomes.

In conclusion,5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one (CAS No. 1520677-44-4) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its potential as a lead compound for drug development underscores the importance of continued research in this area. As our understanding of molecular interactions grows more sophisticated,5-Bromo-3-(2,2-difluoroethyl)-6-methyl-3,4-dihydropyrimidin-4-one is poised to play a crucial role in shaping future therapeutic strategies.